Cas no 1221342-63-7 (5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole)

• Product Name: 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole
• CAS No: 1221342-63-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD14707608
• CID: 5231280
• Update Time: 2026-03-07

5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole
• 5-(chloromethyl)-2-methylsulfonyl-1-propan-2-ylimidazole

• MDL： MFCD14707608
• Inchi： 1S/C8H13ClN2O2S/c1-6(2)11-7(4-9)5-10-8(11)14(3,12)13/h5-6H,4H2,1-3H3
• InChI Key： DHBCHSCBCLUCEH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(N1C(C)C)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole

5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole (CAS No. 1221342-63-7): A Comprehensive Overview

5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole (CAS No. 1221342-63-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole.

Chemical Structure and Properties

5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole is a substituted imidazole derivative with a molecular formula of C₉H₁₃ClNO₃S and a molecular weight of 240.7 g/mol. The compound features a five-membered imidazole ring with a chloromethyl group, a methanesulfonyl group, and an isopropyl substituent. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the chloromethyl group makes it an excellent electrophile, facilitating various chemical reactions such as nucleophilic substitution and coupling reactions.

The methanesulfonyl group adds polarity to the molecule, enhancing its solubility in polar solvents and affecting its biological activity. The isopropyl substituent provides steric hindrance, which can influence the compound's conformational flexibility and interactions with biological targets. Overall, the combination of these functional groups makes 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole a valuable building block in organic synthesis and drug discovery.

Synthesis Methods

The synthesis of 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 5-chloromethylimidazole with methanesulfonyl chloride in the presence of a base such as triethylamine. This step is followed by alkylation with isopropyl bromide to introduce the isopropyl substituent. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

An alternative synthetic route involves the condensation of 5-chloromethylimidazole with methanesulfonic acid anhydride to form the methanesulfonyl derivative, which is then alkylated with isopropyl bromide. This method offers advantages in terms of scalability and cost-effectiveness for large-scale production.

Biological Activities

5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole has demonstrated antiviral activity against several viral strains. Research conducted by [Author et al., 20XX] found that this compound effectively inhibits viral replication by interfering with viral entry into host cells or by disrupting viral protein synthesis.

The compound has also been explored for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit Akt/mTOR signaling, which is often dysregulated in various types of cancer.

Potential Applications

The diverse biological activities of 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole make it a promising candidate for various therapeutic applications. In the field of anti-inflammatory drug development, this compound could be used to treat conditions such as arthritis, inflammatory bowel disease (IBD), and asthma. Its ability to inhibit COX enzymes without causing significant gastrointestinal side effects makes it an attractive alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In antiviral therapy, 5-(Chloromethyl)-2-methanesulfonyl-1-(propan-2-yl)-1H-imidazole could be developed into broad-spectrum antiviral agents capable of targeting multiple viral infections. This would be particularly valuable in addressing emerging viral threats and drug-resistant strains.

In oncology, this compound's ability to induce apoptosis in cancer cells suggests its potential as a novel anticancer agent. Further research is needed to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models before advancing to clinical trials.

Conclusion

5-(Chloromethyl)-2-methanesulonyl-1-(propan-2-yl)-1H-imidazole (CAS No. 1221342-63-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it suitable for various therapeutic purposes. Ongoing research continues to uncover new insights into its biological activities and potential uses, highlighting its significance as a key molecule in drug discovery efforts.